(3S)-3-Methyl-2,8-diazaspiro[4.5]decan-1-one;hydrochloride

• IUPAC Name: (3S)-3-methyl-2,8-diazaspiro[4.5]decan-1-one;hydrochloride
• InChI: InChI=1S/C9H16N2O.ClH/c1-7-6-9(8(12)11-7)2-4-10-5-3-9;/h7,10H,2-6H2,1H3,(H,11,12);1H/t7-;/m0./s1
• InChI Key: ZAWGXFIGSLMSPB-FJXQXJEOSA-N
• Canonical SMILES: CC1CC2(CCNCC2)C(=O)N1.Cl
• Isomeric SMILES: C[C@H]1CC2(CCNCC2)C(=O)N1.Cl
• Molecular Formula: C9H17ClN2O
• Molecular Weight: 204.70 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel Lewis acid-catalyzed Prins/pinacol cascade process has been developed for the synthesis of 7-substituted-8-oxaspiro[4.5]decan-1-ones in good yields with excellent selectivity. This method is applicable to a wide range of aldehydes such as aromatic, aliphatic, heteroaromatic, and α,β-unsaturated aldehydes.

Molecular Structure Analysis

The molecular weight of “(3S)-3-Methyl-2,8-diazaspiro[4.5]decan-1-one;hydrochloride” is 190.67. The SMILES string representation of this compound is Cl.O=C1NCCC12CCCNC2.

Physical And Chemical Properties Analysis

“(3S)-3-Methyl-2,8-diazaspiro[4.5]decan-1-one;hydrochloride” is a solid substance. Its empirical formula is C8H15ClN2O and it has a molecular weight of 190.67.

Scientific Research Applications

Antihypertensive Activity

(Caroon et al., 1981) studied a series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, including derivatives of (3S)-3-Methyl-2,8-diazaspiro[4.5]decan-1-one, as potential antihypertensive agents. They found that certain compounds in this series acted as alpha-adrenergic blockers, showing promise for hypertension treatment.

Cholinergic Activity Studies

(Cignarella et al., 1993) synthesized a series of 8-substituted-2,8-diazaspiro[4.5]decan-3-ones for testing as potential cholinergic agents. However, their preliminary data suggested that these compounds lacked significant cholinergic properties.

Muscarinic Agonist Research

(Tsukamoto et al., 1995) investigated a series of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones as potential M1 muscarinic agonists. They found that certain derivatives showed high affinities for M1 and M2 receptors and exhibited antiamnesic activity.

Radioprotective Properties

(Shapiro et al., 1968) explored the radioprotective properties of 7,10-Ethano-1-thia-4,7-diazaspiro[4.5] decane dihydrochloride, a compound related to the (3S)-3-Methyl-2,8-diazaspiro[4.5]decan-1-one class. They observed significant protection against lethal doses of X-radiation in mice.

T-Type Calcium Channel Antagonism

(Fritch & Krajewski, 2010) hypothesized and confirmed that appropriately substituted 2,8-diazaspiro[4.5]decan-1-ones could act as potent T-type calcium channel inhibitors, suggesting therapeutic potential in relevant medical conditions.